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Compound of Interest

Compound Name: (3-Aminobenzoyl)urea

CAS No.: 218935-75-2

Cat. No.: B2944039

Get Quote

Executive Summary
Target Compound: (3-Aminobenzoyl)urea CAS Registry Number: 218935-75-2 Molecular

Formula: C₈H₉N₃O₂ Molecular Weight: 179.18 g/mol [1][2]

This guide addresses the physicochemical characterization of (3-Aminobenzoyl)urea, a

specialized intermediate in medicinal chemistry and agrochemical synthesis. Unlike its parent

compound (Benzoylurea) or common isomers, the specific melting point (MP) of pure (3-
Aminobenzoyl)urea is rarely documented in open literature, creating a critical data gap for

researchers.

Core Insight: While the parent compound Benzoylurea exhibits a sharp melting point at 209–

210°C, the introduction of an amino group at the meta position alters the crystal lattice energy.

Based on structural analogs (e.g., the shift from Benzamide to 3-Aminobenzamide),

researchers should anticipate a melting transition distinct from the parent, likely within the 190–

215°C range, subject to purity. This guide provides the comparative data and experimental

protocols required to empirically validate the compound's identity and purity.
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Physicochemical Profile & Comparative Analysis
To validate (3-Aminobenzoyl)urea, it is essential to compare its thermal behavior against its

structural precursors and isomers. The table below establishes the "Reference Standards" for

identity confirmation.

Table 1: Comparative Melting Point Data
Compound
Class

Chemical
Name

CAS Number
Melting Point
(°C)

Structural
Relevance

Target

(3-

Aminobenzoyl)ur

ea

218935-75-2
Undetermined

(Est. 190–215)*

Target

Intermediate

Parent Benzoylurea 614-22-2 209 – 210

Primary

Reference

Standard

Precursor
3-

Aminobenzamide
3544-24-9 115 – 116

Starting Material

/ Impurity

Impurity Urea 57-13-6 132 – 135
Common

Degradant

Isomer

(3-

Aminophenyl)ure

a

25711-72-2 >300 (Decomp.)
Positional Isomer

(Aniline-based)

*Note: The estimated range is derived from Structure-Activity Relationship (SAR) analysis of

benzoylurea derivatives. The presence of the meta-amino group typically disrupts the planar

symmetry of the benzoylurea backbone, potentially lowering the MP relative to the parent,

though additional H-bonding may counteract this effect.

Structural Analysis & Causality
Understanding the molecular architecture explains the thermal properties and solubility

challenges associated with this compound.
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The Benzoylurea Scaffold
The benzoylurea moiety (Ph-CO-NH-CO-NH2) is characterized by a system of conjugated

carbonyls and amine groups. This structure facilitates the formation of an extensive

intermolecular hydrogen bonding network, leading to:

High Melting Points: Typically >200°C for the unsubstituted parent.

Low Solubility: Poor solubility in non-polar solvents; requires polar aprotic solvents (DMSO,

DMF) for analysis.

The Meta-Amino Effect
Substituting a hydrogen with an amino group (-NH2) at the 3-position (meta) introduces two

competing effects:

Lattice Disruption: The substituent can sterically hinder the optimal "stacking" of the planar

benzoylurea sheets, potentially lowering the melting point (analogous to Benzamide MP

128°C

3-Aminobenzamide MP 115°C).

H-Bonding Donor: The amine adds a new hydrogen bond donor, which could increase lattice

energy.

Result: The thermal transition is expected to be sharp but may be accompanied by

decomposition (browning) due to the thermal instability of the urea linkage at high

temperatures.

Experimental Protocol: Determination & Validation
Due to the thermal instability of urea derivatives near their melting points, standard capillary

methods can yield variable results. Differential Scanning Calorimetry (DSC) is the gold

standard for this application.

Workflow Diagram: Characterization Decision Tree
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Sample: (3-Aminobenzoyl)urea

Visual Inspection
(White Crystalline Solid)

DSC Analysis
(Ramp 10°C/min, N2 atm)

Endotherm < 140°C?

Contamination:
Urea or 3-Aminobenzamide

Yes

Endotherm 190-215°C?

No

Target Identification
Confirmed

Yes Endotherm > 300°C?

No

No (Investigate Derivatives)

Isomer Alert:
(3-Aminophenyl)urea

Yes

Click to download full resolution via product page

Figure 1: Decision tree for validating (3-Aminobenzoyl)urea based on thermal transitions.
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Protocol A: Capillary Melting Point (Routine)
Equipment: Digital Melting Point Apparatus (e.g., Buchi or Stuart).

Ramp Rate: Fast ramp (10°C/min) to 180°C, then slow ramp (1-2°C/min).

Observation: Watch for "sweating" (solvent loss) vs. true melting (meniscus formation).

Decomposition Warning: If the sample turns brown/black before melting, report as

"Decomposition Point" (

).

Protocol B: Differential Scanning Calorimetry (DSC)
(Definitive)

Pan: Aluminum, crimped (vented to allow gas escape if decomp occurs).

Atmosphere: Nitrogen purge (50 mL/min).

Program: Equilibrate at 40°C

Ramp 10°C/min to 250°C.

Success Criteria: A single sharp endothermic peak in the 190–215°C region indicates high

purity. A broad peak or multiple events suggests eutectic mixtures with precursors.

Synthesis & Purity Considerations
The melting point is a critical quality attribute (CQA) dependent on the synthesis route.

Impurities from the synthesis will significantly depress the melting point (Eutectic effect).

Common Synthesis Route:

Key Impurities affecting MP:

Biuret: Formed if reaction temperature is too high during urea formation.

3-Aminobenzamide: Residual starting material (MP ~115°C).
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Solvent Inclusions: Benzoylureas trap solvents easily; ensure thorough drying under vacuum

at 50°C before MP determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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